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Compound of Interest

Compound Name:
2-(2-Hydroxyphenyl)-2h-

benzotriazole

Cat. No.: B104195 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Benzotriazole UV stabilizers (BZT-UVs) are a class of synthetic organic compounds widely

used in a variety of consumer and industrial products to prevent photodegradation. However,

their widespread use has led to their ubiquitous presence in the environment, raising concerns

about their potential ecological impact. This guide provides a comparative assessment of the

environmental impact of BZT-UVs against common alternatives, supported by experimental

data and detailed methodologies.

Comparative Environmental Impact Data
The following tables summarize the key environmental impact parameters for selected BZT-

UVs and their alternatives, including triazine-based UV absorbers and Hindered Amine Light

Stabilizers (HALS). It is important to note that direct comparisons can be challenging due to

variations in experimental conditions across different studies.
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Compound
Chemical
Class

Test
Organism

Endpoint
(LC50/EC50
)

Result Citation

BZT-UVs

UV-326 Benzotriazole
Daphnia

pulex
48h EC50 > 10 mg/L [1][2]

UV-327 Benzotriazole
Daphnia

pulex
48h EC50 > 10 mg/L [1][2]

UV-328 Benzotriazole
Daphnia

pulex
48h EC50 > 10 mg/L [1][2]

UV-P Benzotriazole
Daphnia

magna
48h EC50 > 100 mg/L

Alternatives

Tinuvin 1577 Triazine
Aquatic

Organisms
LC50 Low Toxicity [3]

Tinuvin 770 HALS
Aquatic

Organisms
-

Toxic to

aquatic

organisms

[4]

Table 2: Bioaccumulation Potential
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Compound
Chemical
Class

Test Organism
Bioconcentrati
on Factor
(BCF)

Citation

BZT-UVs

UV-326 Benzotriazole Fish
High potential

(BCF > 5000)
[5]

UV-327 Benzotriazole Fish High potential [6]

UV-328 Benzotriazole Fish
5500 L/kg ww

(lipid normalized)
[7]

Alternatives

Tinuvin 1577 Triazine - Moderate [3]

Tinuvin 770 HALS -
Data not readily

available

Table 3: Environmental Persistence
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Compound
Chemical
Class

Medium
Half-life (t½) /
Degradation

Citation

BZT-UVs

UV-326 Benzotriazole Water/Sediment
Not readily

biodegradable
[8]

UV-327 Benzotriazole Sediment 250-550 days [6]

UV-328 Benzotriazole Soil 79-223 days [7][9]

Activated Sludge

2-8%

degradation in 28

days

[7]

Alternatives

Tinuvin 1577 Triazine -
Moderate

biodegradability
[3]

Tinuvin 770 HALS -
Predicted to be

persistent
[10][11]

Experimental Protocols
The following are summaries of the standardized OECD guidelines for assessing the

environmental impact of chemicals.

OECD 203: Fish Acute Toxicity Test
This test determines the concentration of a substance that is lethal to 50% of the test fish

(LC50) over a 96-hour period.[12][13][14][15]

Test Organism: Species such as Zebrafish (Danio rerio) or Rainbow Trout (Oncorhynchus

mykiss) are commonly used.[12]

Procedure:

Fish are exposed to a range of concentrations of the test substance in water under

controlled conditions (temperature, light, dissolved oxygen).[13]
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Mortality and any sublethal effects are observed and recorded at 24, 48, 72, and 96 hours.

[13]

The LC50 value is calculated statistically from the observed mortality data.[14]

Key Parameters: 96-hour LC50, No Observed Effect Concentration (NOEC), Lowest

Observed Effect Concentration (LOEC).

OECD 305: Bioaccumulation in Fish
This guideline evaluates the potential of a substance to accumulate in fish from the surrounding

water (bioconcentration).[16][17][18]

Test Organism: Similar fish species to OECD 203 are used.[17]

Procedure:

Uptake Phase: Fish are exposed to a constant concentration of the test substance in

water for a defined period (e.g., 28 days).[16][17]

Depuration Phase: After the uptake phase, the fish are transferred to clean water and the

elimination of the substance from their tissues is monitored over time.[16][17]

The concentration of the substance in the fish tissue and water is measured at regular

intervals throughout both phases.

Key Parameter: Bioconcentration Factor (BCF), calculated as the ratio of the concentration

of the substance in the fish to the concentration in the water at steady state.[16]

OECD 301: Ready Biodegradability
This set of screening tests determines if a chemical substance is readily biodegradable under

aerobic conditions.[19][20][21][22]

Inoculum: Microorganisms from sources like activated sludge from a wastewater treatment

plant are used.[19]

Procedure:
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The test substance is incubated with the microbial inoculum in a mineral medium.

Biodegradation is monitored by measuring parameters such as dissolved organic carbon

(DOC) removal, carbon dioxide (CO2) evolution, or oxygen consumption over a 28-day

period.[20]

Pass Criteria: To be classified as "readily biodegradable," a substance must show a certain

percentage of degradation (e.g., ≥60% of theoretical CO2 evolution or ≥70% DOC removal)

within a 10-day window during the 28-day test.[20][21]

Visualizing Environmental Pathways and
Experimental Workflows
The following diagrams, created using the DOT language, illustrate key processes related to

the environmental assessment of UV stabilizers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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